Cas no 1132690-77-7 (4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine)

• Product Name: 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine
• CAS No: 1132690-77-7
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5018164
• PubChem ID: 86628741
• Update Time: 2026-02-28

4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDINE
• 4-chloro-6,7,8,9-tetrahydro-[1]benzofuro[3,2-d]pyrimidine
• 4-Chloro-6,7,8,9-tetrahydro-benzo[4,5]furo[3,2-d]pyrimidine
• 1132690-77-7
• BS-44606
• SCHEMBL2801998
• FBWZRSMQWFNMSI-UHFFFAOYSA-N
• CS-0162925
• 6-chloro-8-oxa-3,5-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2,4,6-tetraene
• 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine

• Inchi： 1S/C10H9ClN2O/c11-10-9-8(12-5-13-10)6-3-1-2-4-7(6)14-9/h5H,1-4H2
• InChI Key： FBWZRSMQWFNMSI-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCCC3)O2)N=CN=1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine

Introduction to 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine (CAS No. 1132690-77-7)

4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine, with the CAS number 1132690-77-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a chloro-substituted benzofuran ring fused to a tetrahydro pyrimidine moiety. The compound's structure and properties make it a promising candidate for various therapeutic applications.

The chemical structure of 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine is represented by the formula C₁₅H₁₄ClN₂O. The presence of the chloro group and the fused benzofuran ring contribute to its unique pharmacological profile. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting various diseases.

In the context of medicinal chemistry, 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine has been investigated for its biological activities. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine demonstrated potent antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory and analgesic effects. A recent study published in the European Journal of Pharmacology found that this compound effectively reduced inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This suggests that it can be effectively delivered to target tissues and maintain sufficient plasma concentrations to exert its therapeutic effects.

In terms of safety and toxicity profiles, initial studies have shown that 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine exhibits low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will provide crucial data on dosing regimens, potential side effects, and long-term safety.

The synthesis of 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3,2-D]pyrimidine has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently. One common approach involves the reaction of 4-chlorobenzofuran with appropriate precursors under controlled conditions. The optimization of these synthetic methods is essential for scaling up production for clinical trials and eventual commercialization.

The potential applications of 4-Chloro-6,7,8,9-tetrahydrobenzofuro[3，2-D]pyrimidine extend beyond traditional pharmaceuticals. It has also been investigated for use in combination therapies to enhance treatment outcomes. For example, combining this compound with existing chemotherapeutic agents or immunotherapies may offer synergistic effects and improve patient outcomes.

In conclusion, 4-Chloro-6，7，8，9-tetrahydrobenzofuro[3，2-D]pyrimidine (CAS No. 1132690-77-7) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.